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Compound of Interest

Compound Name: sanasol

CAS No.: 146909-40-2

Cat. No.: B1176932

Get Quote

The safe and compliant disposal of laboratory chemicals is a critical component of research

and development, ensuring the safety of personnel and the protection of the environment. This

guide provides essential information on the proper disposal procedures for substances referred

to as "Sanasol." It is important to note that "Sanasol" may be a trade name for different

chemical products with varying compositions and associated hazards. Therefore, the first and

most crucial step is to identify the specific product you are using by consulting its Safety Data

Sheet (SDS).

Identifying Your Sanasol Product
Before proceeding with any disposal method, locate and carefully review the Safety Data Sheet

(SDS) provided by the manufacturer. The SDS contains detailed information about the

chemical's properties, hazards, and, most importantly, specific disposal considerations. The

product's composition will determine the appropriate disposal route.

For instance, searches for "Sanasol" have revealed several distinct products with this or similar

names, each requiring different disposal procedures:
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Sasol Sanasol: Identified as "Benzene, mono-C10-13-alkyl derivs., distn. residues," this

product is a combustible liquid (NFPA Class IIIB).[1]

Cayman Chemical (±)-Salsolinol (hydrochloride): This substance is not classified as

hazardous according to the Globally Harmonized System (GHS).[2]

Sigma-Aldrich Products: At least two different products with similar names exist, one of which

is classified as corrosive and toxic to aquatic life, while the other is not considered

hazardous.

Santa Cruz Biotechnology Product: This product is not considered a dangerous substance or

mixture.[3]

The significant variation in the hazard profiles of these products underscores the necessity of

consulting the specific SDS for the "Sanasol" product in your laboratory.

General Disposal Procedures
Once you have identified the specific hazards of your Sanasol product from its SDS, follow the

appropriate disposal pathway. Laboratory chemical waste is generally segregated into different

streams to ensure safe and compliant disposal.
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Waste Stream Description Disposal Procedure

Non-Hazardous Waste
Chemicals that are not

classified as hazardous.

For some non-hazardous

substances, disposal down the

drain with copious amounts of

water may be permissible,

provided the pH is within an

acceptable range (typically

between 4 and 10).[4] Always

verify with your institution's

Environmental Health and

Safety (EHS) office and local

regulations before drain

disposal.

Hazardous Waste

Chemicals exhibiting one or

more hazardous

characteristics (e.g., ignitability,

corrosivity, reactivity, toxicity).

Hazardous waste must be

collected in designated,

properly labeled containers.

These containers are typically

located in a central waste

accumulation area, such as a

flammable storage hood.[4]

Your institution's EHS

department will have specific

guidelines for the collection

and pickup of hazardous

waste.

Combustible Liquids
Liquids that can burn or ignite,

posing a fire hazard.

These should be collected in a

designated flammable waste

container. Ensure the

container is properly sealed

and stored in a flammable

storage cabinet away from

ignition sources.

Corrosive Waste Acids and bases that can

cause severe skin burns and

eye damage.

Collect in a designated

corrosive waste container. Do

not mix incompatible materials,
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such as acids and bases, in

the same container.

Aquatic Toxins
Chemicals that are harmful to

aquatic life.

This waste must be collected

and disposed of as hazardous

waste to prevent

environmental contamination.

Do not pour down the drain.

Experimental Workflow for Chemical Disposal
The following diagram outlines the decision-making process for the proper disposal of a

chemical like Sanasol.
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Chemical Disposal Protocol

Start: Have a chemical (e.g., Sanasol) for disposal

Locate and review the product-specific Safety Data Sheet (SDS)

Identify hazards from Section 2 (Hazards Identification) and composition from Section 3 of the SDS

Consult Section 13 (Disposal Considerations) of the SDS

Is the chemical classified as hazardous?

Non-Hazardous Waste Stream

No

Hazardous Waste Stream

Yes

Check institutional and local regulations for non-hazardous disposal Segregate hazardous waste based on compatibility (e.g., flammable, corrosive, toxic)

Permissible for drain disposal?

Dispose down the drain with plenty of water

Yes

Collect in a designated non-hazardous waste container

No

End: Chemical properly disposed

Arrange for pickup by Environmental Health & Safety (EHS)

Collect in a properly labeled hazardous waste container

Click to download full resolution via product page

Decision workflow for chemical disposal.
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Key Safety Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses or goggles, gloves, and a lab coat, when handling chemical waste.[1]

Ventilation: Handle chemicals in a well-ventilated area, such as a fume hood, to minimize

inhalation exposure.

Labeling: Ensure all waste containers are clearly and accurately labeled with the chemical

name and associated hazards.

Storage: Store waste containers in a designated, secure area away from incompatible

materials.

By diligently following the guidance provided in the product-specific Safety Data Sheet and

adhering to your institution's waste disposal policies, you can ensure the safe and

environmentally responsible disposal of Sanasol and all laboratory chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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